Cas no 865774-10-3 (1-(2-methoxy-1,1-dimethylethyl)-4-nitro-1H-Imidazole)

• Product Name: 1-(2-methoxy-1,1-dimethylethyl)-4-nitro-1H-Imidazole
• CAS No: 865774-10-3
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 1119600
• PubChem ID: 67164433
• Update Time: 2025-04-20

1-(2-methoxy-1,1-dimethylethyl)-4-nitro-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-1,1-dimethylethyl)-4-nitro-1H-Imidazole
• VCRAVKAVMSJRMZ-UHFFFAOYSA-N
• SCHEMBL1797043
• 865774-10-3
• DS-019599
• 1-(2-Methoxy-1,1-dimethyl-ethyl)-4-nitro-1H-imidazole

• Inchi： 1S/C8H13N3O3/c1-8(2,5-14-3)10-4-7(9-6-10)11(12)13/h4,6H,5H2,1-3H3
• InChI Key： VCRAVKAVMSJRMZ-UHFFFAOYSA-N
• SMILES： O(C)CC(C)(C)N1C=NC(=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.9Ų